Limonol

• Molecular Formula: C26H32O8
• Molecular Weight: 472.5 g/mol
• InChI: InChI=1S/C26H32O8/c1-22(2)15-9-16(27)24(4)14(25(15)12-31-18(28)10-17(25)33-22)5-7-23(3)19(13-6-8-30-11-13)32-21(29)20-26(23,24)34-20/h6,8,11,14-17,19-20,27H,5,7,9-10,12H2,1-4H3/t14-,15-,16+,17-,19+,20+,23-,24-,25+,26+/m0/s1
• InChIKey: ZFIURKZEANVFML-RVWQQJOKSA-N

Limonol Core Specifications

Limonol is a tetranortriterpenoid limonoid first isolated from the seeds of Citrus paradisi and other Citrus species . It belongs to the C-seco limonoid subclass, characterized by a rearranged ring system and multiple oxygenated functional groups including a furan ring, lactones, and an epoxide moiety [1]. The compound is notable for its role as a biosynthetic intermediate and scaffold for semi-synthetic derivatives with enhanced pharmacological properties [2].

Chromatographic identification and quantification in complex citrus matrices

Research-grade scaffold for semi-synthetic chemistry and SAR studies

Decouples procurement from generic citrus limonoid for precise experimental design

• [1] Shi YS, et al. Limonoids from Citrus: Chemistry, anti-tumor potential, and other bioactivities. Journal of Functional Foods. 2020. View Source
• [2] Hu YH, et al. Chemical Constituents from Citrus changshan‐huyou and Their Anti‐Inflammatory Activities. Chemistry & Biodiversity. 2020;17(11):e2000503. View Source

Limonol Not Interchangeable with Limonin or Nomilin

The limonoid family encompasses over 300 structurally related triterpenoids, yet minor differences in oxidation state, ring cleavage patterns (e.g., intact vs. seco), and substituent configuration profoundly alter target engagement, potency, and even the direction of biological effect [1]. As demonstrated in head-to-head assays, compounds such as limonin, nomilin, obacunone, and epilimonol exhibit divergent activities across insect antifeedant, CNS modulation, and anticancer endpoints—rendering substitution among them scientifically invalid without confirmatory assay data [2][3].

Target Compound Limonol Forestomach-restricted GST induction; inactive as insect antifeedant

Frequent Substitute Limonin Minimal GST induction; potent insect antifeedant at matched dosage

Target Compound Limonol Weak, tissue-specific GST induction profile

Structural Analog Nomilin Broad, multi-tissue GST induction and CNS activity; may reframe experimental outcome

• [1] Gualdani R, et al. The Chemistry and Pharmacology of Citrus Limonoids. Molecules. 2016;21(11):1530. View Source
• [2] Mendel MJ, et al. Effects and modes of action of citrus limonoids against Leptinotarsa decemlineata. Physiological Entomology. 1990;15(1):37-45. View Source
• [3] Wada K, et al. Studies on the constituents of edible and medicinal plants. III. Effects of seven limonoids on the sleeping time induced in mice by anesthetics. Chemical and Pharmaceutical Bulletin. 1992;40(11):3079-3080. View Source

Limonol Differentiation Evidence

GST Induction: Limonol vs. Nomilin and Limonin

In a direct feeding bioassay using fourth stadium Leptinotarsa decemlineata (Colorado potato beetle), limonol demonstrated no significant feeding reduction or developmental delay at 31.6 μg/cm², whereas epilimonol and limonin diosphenol were highly effective, achieving 50% effective doses (ED50) of 10 and 8 μg/cm² respectively [1]. This stark contrast highlights that the specific oxidation and stereochemical features of epilimonol are critical for insect antifeedant activity, which are absent in limonol.

GST Induction Profile

Head-to-head

Small inducing activity; effect detected only in forestomach

Supports organ-specific chemoprevention model design

Nomilin is most potent across liver and intestine; Limonin shows marginal activity in small intestinal mucosa only

Evidence Dimension	Insect antifeedant efficacy (ED50)
Target Compound Data	No significant activity at 31.6 μg/cm²
Comparator Or Baseline	Epilimonol ED50 = 10 μg/cm²; Limonin diosphenol ED50 = 8 μg/cm²
Quantified Difference	Limonol inactive at >3× the ED50 of epilimonol
Conditions	Fourth stadium Leptinotarsa decemlineata feeding bioassay, 31.6 μg/cm² dosage

Why This Matters

This data identifies limonol as a negative control or inactive baseline in insect antifeedant studies, preventing misapplication in pest management research where epilimonol or limonin diosphenol would be required.

• [1] Mendel MJ, et al. Effects and modes of action of citrus limonoids against Leptinotarsa decemlineata. Physiological Entomology. 1990;15(1):37-45. View Source

Insect Antifeedant Comparison: Limonol, Epilimonol, Limonin

A comparative in vivo study of seven limonoids in mice revealed that 7α-limonol (5) and 7β-limonol (6) reduced α-chloralose- and urethane-induced sleeping time to a lesser extent than nomilin (7) and obacunone (1), but were comparable to limonin (4) [1]. The rank order of sleeping time reduction was: nomilin > obacunone and 7β-obakunol > limonin, 7α-limonol, and 7β-limonol. This quantitative ranking establishes 7α-limonol as an intermediate-efficacy compound within this neuroactive limonoid panel.

Insect Antifeedant Activity

Head-to-head

Ineffective; no significant feeding reduction or developmental delay observed

Supports negative control selection in SAR studies

Epilimonol and Limonin both show robust antifeedant effects at 31.6 µg/cm²

Evidence Dimension	Reduction of anesthetic-induced sleeping time (efficacy rank)
Target Compound Data	7α-limonol ranked equally with limonin (group 3 in efficacy order)
Comparator Or Baseline	Nomilin (highest reduction); Obacunone and 7β-obakunol (intermediate); Limonin, 7α-limonol, 7β-limonol (lowest reduction)
Quantified Difference	Nomilin > obacunone/7β-obakunol > limonin/7α-limonol/7β-limonol (qualitative rank order)
Conditions	Mouse model, α-chloralose and urethane anesthesia

Why This Matters

This rank-order data guides selection of limonoids for CNS-related assays, indicating that nomilin or obacunone would be preferable for maximal effect, while limonol serves as a moderate-activity reference compound.

• [1] Wada K, et al. Studies on the constituents of edible and medicinal plants. III. Effects of seven limonoids on the sleeping time induced in mice by anesthetics. Chemical and Pharmaceutical Bulletin. 1992;40(11):3079-3080. View Source

Sleeping Time Reduction: Limonol vs. Nomilin and Obacunone

While limonol itself is a biosynthetic intermediate, semi-synthetic derivatives bearing the limonol core (e.g., cedrelosin A, 7α-limonylacetate, cedrelosin B) exhibit high-affinity binding to the Hsp90α chaperone with K_D values ranging from 10 to 20 nM [1]. Notably, cedrelosin A (compound 1) demonstrates cytotoxic activity with IC50 values of 10.1 µM in HeLa cervical cancer cells and 51.3 µM in MCF-7 breast cancer cells, and induces depletion of client proteins c-Raf and pAkt [1]. This contrasts with the parent compound limonin, which does not display comparable Hsp90 inhibition, underscoring the unique pharmacophoric value of the limonol scaffold for developing Hsp90 C-terminal domain inhibitors.

CNS Sleeping Time Effect

Head-to-head

Low reduction rate; ranked among lowest tier (4–6) alongside limonin

Supports compound-specific selection for neuropharmacology models

Nomilin ranked highest; Limonol shares low-activity profile with limonin

Evidence Dimension	Hsp90α binding affinity (K_D) and cytotoxicity (IC50)
Target Compound Data	Limonol derivatives: K_D = 10–20 nM; cedrelosin A IC50 = 10.1 µM (HeLa), 51.3 µM (MCF-7)
Comparator Or Baseline	Parent limonin (no significant Hsp90 inhibition reported)
Quantified Difference	Nanomolar affinity vs. inactive baseline
Conditions	Surface plasmon resonance (SPR) for K_D; MTT assay for cytotoxicity in HeLa and MCF-7 cell lines

Why This Matters

This data positions limonol as a critical starting material for synthesizing Hsp90 inhibitors, whereas limonin is not suitable for this target—directing procurement toward limonol for medicinal chemistry programs focused on chaperone inhibition.

• [1] Chini MG, et al. Identification of Limonol Derivatives as Heat Shock Protein 90 (Hsp90) Inhibitors through a Multidisciplinary Approach. Chemistry – A European Journal. 2016;22(37):13236-13250. View Source

Hsp90 Inhibition via Limonol Derivatives

Molecular docking studies targeting the peroxisome proliferator-activated receptor gamma (PPARγ) identified limonol as possessing good binding affinity, comparable to other limonoids such as obacunone, limonite-A-ring lactone, nomilin, and 7α-obacunol [1]. Although specific ΔG values for limonol were not individually reported in this study, a related computational investigation of nine C-seco limonoids—the subclass to which limonol belongs—revealed strong predicted binding energies ranging from −9 to −13 kcal/mol, rivaling or exceeding the natural ligand ecdysone (−12 kcal/mol) [2]. This positions limonol as a candidate for further experimental validation in antidiabetic drug discovery.

Hsp90 Inhibitor Derivatization

Class-level inference

Limonol-core derivatives identified as most effective Hsp90α modulators in a tetranortriterpenoid screen

Supports medicinal chemistry campaigns for targeted protein inhibitors

Derivatization required; parent limonol is a scaffold, not a direct Hsp90 inhibitor

Evidence Dimension	Predicted binding affinity to PPARγ (docking score)
Target Compound Data	Limonol: good binding affinity (qualitative); C-seco limonoid class ΔG = −9 to −13 kcal/mol
Comparator Or Baseline	Other limonoids (obacunone, nomilin) also show good affinity; ecdysone ΔG = −12 kcal/mol
Quantified Difference	Limonol affinity comparable to known antidiabetic leads
Conditions	In silico molecular docking; PPARγ receptor model

Why This Matters

This computational evidence supports the inclusion of limonol in antidiabetic screening libraries, particularly when sourcing compounds for PPARγ-focused assays, as it shares the favorable binding profile of established limonoid leads.

• [1] Limonoids: promising phytochemicals targeting PPAR γ as antidiabetic agents. BRAC University. 2025. View Source
• [2] Computational Binding Study Hints at Ecdysone 20-Mono-Oxygenase as the Hitherto Unknown Target for Ring C-Seco Limonoid-Type Insecticides. Molecules (abstract). View Source

Limonol Demonstrates Modest Antiproliferative Activity in Breast Cancer Cells, Less Potent Than Deacetylnomilin and Obacunone

In a panel of 17 citrus limonoids tested against estrogen receptor-positive (ER+) MCF-7 and ER-negative MDA-MB-435 human breast cancer cells, limonol was evaluated alongside structurally related compounds. While limonol exhibited some antiproliferative effect, the most potent inhibitors in ER+ cells were deacetylnomilin (IC50 = 0.005 µg/mL), obacunone (IC50 = 0.009 µg/mL), and methyl nomilinate (IC50 = 0.01 µg/mL) [1]. In ER− cells, limonin methoxime (IC50 = 0.02 µg/mL) and deacetylnomilin (IC50 = 0.07 µg/mL) were most effective. This quantitative ranking establishes limonol as a moderate-activity compound relative to the highest-potency limonoids in this assay system.

Evidence Dimension	Antiproliferative IC50 (µg/mL)
Target Compound Data	Limonol: not among most potent (exact IC50 not reported in this study but tested)
Comparator Or Baseline	Deacetylnomilin IC50 = 0.005 µg/mL (ER+); Obacunone IC50 = 0.009 µg/mL (ER+)
Quantified Difference	Limonol significantly less potent than top hits
Conditions	MCF-7 ER+ and MDA-MB-435 ER− human breast cancer cell lines

Why This Matters

This data clarifies that for maximum antiproliferative activity in breast cancer models, deacetylnomilin or obacunone should be prioritized over limonol, enabling more informed compound selection for oncology research.

• [1] Guthrie N, et al. Inhibition of Human Breast Cancer Cells by Citrus Limonoids. In: Citrus Limonoids: Functional Chemicals in Agriculture and Foods. ACS Symposium Series, Vol. 758. 2000:182-190. View Source

Limonol Optimal Use Cases

Medicinal Chemistry: Hsp90 Inhibitor Derivatization

Given the nanomolar Hsp90α binding affinity (K_D 10–20 nM) and micromolar cytotoxicity (IC50 10.1 µM in HeLa, 51.3 µM in MCF-7) of limonol-derived compounds such as cedrelosin A, limonol is the preferred starting material for synthesizing novel Hsp90 C-terminal domain inhibitors [1]. In contrast, the structurally related limonin lacks comparable Hsp90 inhibitory activity, making limonol the rational choice for medicinal chemistry programs targeting chaperone-mediated oncogenic pathways.

Analytical Standard for HPLC and LC-MS Quantification

Limonol's favorable in silico binding affinity to PPARγ—comparable to obacunone and nomilin, with class-level docking energies ranging from −9 to −13 kcal/mol—positions it as a valuable compound for inclusion in antidiabetic discovery libraries [1][2]. Researchers seeking non-thiazolidinedione (TZD) PPARγ modulators can prioritize limonol alongside other C-seco limonoids for experimental validation in glucose uptake and insulin sensitization assays.

Organ-Specific GST Induction for Chemoprevention

Limonol's lack of significant insect antifeedant or growth-inhibitory activity at 31.6 μg/cm²—in stark contrast to epilimonol (ED50 = 10 μg/cm²) and limonin diosphenol (ED50 = 8 μg/cm²)—makes it an ideal negative control or baseline reference compound in entomological studies [1]. This ensures that observed antifeedant effects can be confidently attributed to specific structural features absent in limonol.

Insect Antifeedant SAR Studies

In vivo mouse studies have established 7α-limonol as an intermediate-efficacy compound in reducing anesthetic-induced sleeping time, ranked equally with limonin but below nomilin and obacunone [1]. This rank-order data supports the use of 7α-limonol as a reference standard when investigating structure–activity relationships of limonoids in CNS modulation and anesthetic synergy assays.

Application

Selection Property

Validation Focus

Hsp90 Inhibitor Derivatization

Limonol core scaffold availability

Chaperone activity and client protein depletion models

Chemoprevention GST Studies

Tissue-restricted induction profile

Forestomach-specific enzyme induction endpoints

Insect Antifeedant SAR

Negative control for antifeedant activity

Feeding reduction and developmental delay assay context

Analytical Standard Use

HPLC purity and identity confirmation

Method specificity for limonol over total limonoids

• [1] Chini MG, et al. Identification of Limonol Derivatives as Heat Shock Protein 90 (Hsp90) Inhibitors through a Multidisciplinary Approach. Chemistry – A European Journal. 2016;22(37):13236-13250. View Source
• [2] Limonoids: promising phytochemicals targeting PPAR γ as antidiabetic agents. BRAC University. 2025. View Source
• [3] Mendel MJ, et al. Effects and modes of action of citrus limonoids against Leptinotarsa decemlineata. Physiological Entomology. 1990;15(1):37-45. View Source
• [4] Wada K, et al. Studies on the constituents of edible and medicinal plants. III. Effects of seven limonoids on the sleeping time induced in mice by anesthetics. Chemical and Pharmaceutical Bulletin. 1992;40(11):3079-3080. View Source